Methyl 2-[(1R,9R,12R,19R)-8-acetyl-6-methoxy-17-oxo-8,16-diazapentacyclo[10.6.1.01,9.02,7.016,19]nonadeca-2(7),3,5-trien-12-yl]acetate
Methyl 2-[(1R,9R,12R,19R)-8-acetyl-6-methoxy-17-oxo-8,16-diazapentacyclo[10.6.1.01,9.02,7.016,19]nonadeca-2(7),3,5-trien-12-yl]acetate
Brand Name:
Vulcanchem
CAS No.:
16531-05-8
VCID:
VC0098460
InChI:
InChI=1S/C23H28N2O5/c1-14(26)25-17-8-10-22(13-19(28)30-3)9-5-11-24-18(27)12-23(17,21(22)24)15-6-4-7-16(29-2)20(15)25/h4,6-7,17,21H,5,8-13H2,1-3H3/t17-,21-,22-,23-/m1/s1
SMILES:
CC(=O)N1C2CCC3(CCCN4C3C2(CC4=O)C5=C1C(=CC=C5)OC)CC(=O)OC
Molecular Formula:
C23H28N2O5
Molecular Weight:
412.5 g/mol
Methyl 2-[(1R,9R,12R,19R)-8-acetyl-6-methoxy-17-oxo-8,16-diazapentacyclo[10.6.1.01,9.02,7.016,19]nonadeca-2(7),3,5-trien-12-yl]acetate
CAS No.: 16531-05-8
Main Products
VCID: VC0098460
Molecular Formula: C23H28N2O5
Molecular Weight: 412.5 g/mol
CAS No. | 16531-05-8 |
---|---|
Product Name | Methyl 2-[(1R,9R,12R,19R)-8-acetyl-6-methoxy-17-oxo-8,16-diazapentacyclo[10.6.1.01,9.02,7.016,19]nonadeca-2(7),3,5-trien-12-yl]acetate |
Molecular Formula | C23H28N2O5 |
Molecular Weight | 412.5 g/mol |
IUPAC Name | methyl 2-[(1R,9R,12R,19R)-8-acetyl-6-methoxy-17-oxo-8,16-diazapentacyclo[10.6.1.01,9.02,7.016,19]nonadeca-2(7),3,5-trien-12-yl]acetate |
Standard InChI | InChI=1S/C23H28N2O5/c1-14(26)25-17-8-10-22(13-19(28)30-3)9-5-11-24-18(27)12-23(17,21(22)24)15-6-4-7-16(29-2)20(15)25/h4,6-7,17,21H,5,8-13H2,1-3H3/t17-,21-,22-,23-/m1/s1 |
Standard InChIKey | MIDSBIVXGJTPQN-ULLYJBBUSA-N |
Isomeric SMILES | CC(=O)N1[C@@H]2CC[C@]3(CCCN4[C@H]3[C@]2(CC4=O)C5=C1C(=CC=C5)OC)CC(=O)OC |
SMILES | CC(=O)N1C2CCC3(CCCN4C3C2(CC4=O)C5=C1C(=CC=C5)OC)CC(=O)OC |
Canonical SMILES | CC(=O)N1C2CCC3(CCCN4C3C2(CC4=O)C5=C1C(=CC=C5)OC)CC(=O)OC |
Synonyms | 1-Acetyl-17-methoxy-10-oxyaspidospermidin-21-oic acid methyl ester |
PubChem Compound | 22296602 |
Last Modified | Nov 11 2021 |
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